Cas no 1119-44-4 (3-Hepten-2-one)

3-Hepten-2-one Properties

Names and Identifiers

• 3-Hepten-2-one
• C7H12O
• Coconut ketone
• hept-3-en-2-one
• Q27289996
• Trans-3-hepten-2-one
• Butylideneacetone
• TK02T5FJDO
• EN300-6526683
• AKOS037644171
• trans-hept-3-en-2-one
• 3-Hepten-2-one, AldrichCPR
• AS-48037
• (3E)-Hept-3-en-2-one
• InChI=1/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+
• AI3-22032
• UNII-TK02T5FJDO
• 1119-44-4
• FEMA 3400
• 3-Hepten-2-one, (E)-
• 3-Hepten-2-one, (3E)-
• JHHZQADGLDKIPM-AATRIKPKSA-
• CHEBI:169242
• BAA11944
• CS-0152429
• MFCD00015564
• EINECS 214-278-8
• H0838
• (E)-3-Hepten-2-one
• (E)-hept-3-en-2-one
• 3-HEPTEN-2-ONE [FHFI]
• (3E)-3-Hepten-2-one
• 5609-09-6
• F17581
• LMFA12000103
• SCHEMBL872905
• SCHEMBL380479
• FEMA No. 3400
• Methyl pentenyl ketone
• 3-HEPTEN-2-ONE
• DTXSID7061510
• DTXCID1033246
• +Expand

• MDL： MFCD00015564
• InChIKey： JHHZQADGLDKIPM-AATRIKPKSA-N
• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3
• SMILES： CC(=O)/C=C/CCC
• BRN： 1739239

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.089
• Heavy Atom Count: 8
• Complexity: 92.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.93170
• PSA: 17.07000
• Refractive Index: 1.4450
• Water Partition Coefficient: Soluble in alcohol and slightly soluble in water(3087 mg/L @ 25°C (est.))
• Boiling Point: 156°C(lit.)
• Flash Point: 49°C
• FEMA: 3400 | 3-HEPTEN-2-ONE
• Color/Form: It is a colorless oily liquid with a strong pungent smell of Echinacea
• Solubility: Almost insoluble in water, soluble in ethanol and oil
• Density: 0,86 g/cm3

3-Hepten-2-one Security Information

• Symbol: GHS02
• Safety Term：3
• Safety Instruction： S16
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：1224
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-11-36/37/38
• TSCA：Yes
• HazardClass：3

3-Hepten-2-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone